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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical reagents, such as the isotopically

labeled compound Ornidazole-13C2,15N2, is a critical component of laboratory safety and

regulatory compliance. This guide provides a clear, step-by-step procedure for the safe

disposal of Ornidazole-13C2,15N2, ensuring the protection of both laboratory personnel and

the environment.

Hazard and Disposal Summary
Ornidazole-13C2,15N2 is classified as harmful if swallowed and requires careful handling as

hazardous waste.[1][2] Adherence to institutional and local regulations for hazardous chemical

waste disposal is mandatory.

Identifier Classification Disposal Recommendation

Ornidazole-13C2,15N2
Acute Toxicity, Oral (Category

4)[1][2]

Dispose of as hazardous

waste in accordance with local,

state, and federal regulations.

[1][3]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Ornidazole-
13C2,15N2. This procedure is designed to minimize exposure and ensure regulatory
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compliance.

1. Personal Protective Equipment (PPE): Before handling Ornidazole-13C2,15N2 for disposal,

it is essential to be equipped with the appropriate PPE. This includes:

Safety goggles

Chemical-resistant gloves

Laboratory coat

2. Waste Segregation:

Ornidazole-13C2,15N2 waste, including empty containers and contaminated materials (e.g.,

absorbent pads, pipette tips), must be segregated from non-hazardous waste.

Use a designated, properly labeled hazardous waste container. The container should be in

good condition, compatible with the chemical, and have a secure lid.

3. Container Labeling:

Clearly label the hazardous waste container with the full chemical name: "Ornidazole-
13C2,15N2".

Include the appropriate hazard pictograms (e.g., exclamation mark for acute toxicity).

Indicate the date when the waste was first added to the container.

4. Waste Collection:

For solid waste, carefully place it into the designated hazardous waste container.

For solutions, if permissible by your institution's waste management plan, you may be

required to collect it in a designated liquid hazardous waste container. Do not mix with

incompatible waste streams.

For spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place the

contaminated absorbent into the solid hazardous waste container.[3]
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5. Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

waste accumulation area.

Ensure the storage area is away from incompatible materials.

6. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's environmental health

and safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not pour Ornidazole-13C2,15N2 down the drain or dispose of it in the regular trash.[1][3]

This is to prevent contamination of surface water and soil.[1]

Disposal Workflow
The following diagram illustrates the decision-making and operational process for the proper

disposal of Ornidazole-13C2,15N2.
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Start: Ornidazole-13C2,15N2 Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate as Hazardous Waste

3. Label Waste Container
(Chemical Name, Hazard Pictogram, Date)

4. Collect Waste in Designated Container

5. Store in Secure Waste Accumulation Area

6. Arrange for EHS/Contractor Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ornidazole-13C2,15N2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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